ethyl 2-(4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate

• IUPAC Name: ethyl 2-[4-(7-ethyl-3-methyl-2,6-dioxopurin-8-yl)piperazin-1-yl]acetate
• InChI: InChI=1S/C16H24N6O4/c1-4-22-12-13(19(3)16(25)18-14(12)24)17-15(22)21-8-6-20(7-9-21)10-11(23)26-5-2/h4-10H2,1-3H3,(H,18,24,25)
• InChI Key: PATSKCWNAUGOLG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N=C1N3CCN(CC3)CC(=O)OCC)N(C(=O)NC2=O)C
• Molecular Formula: C16H24N6O4
• Molecular Weight: 364.40 g/mol
• CAS No.: 898408-23-6

Description

Ethyl 2-(4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate is a useful research compound. Its molecular formula is C16H24N6O4 and its molecular weight is 364.406. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

Antimicrobial Activity : Novel piperazine derivatives, including compounds related to ethyl 2-(4-(7-ethyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate, have been synthesized and evaluated for their in vitro antimicrobial activities. These compounds have shown excellent antibacterial and antifungal activities compared to standard drugs, highlighting their potential as new antimicrobial agents (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Antiproliferative Activity : Derivatives of this compound have been studied for their antiproliferative effects against human cancer cell lines. Certain derivatives exhibited significant activity, suggesting their potential in cancer therapy research (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Chemical Synthesis and Characterization

Impurity Profile Determination : The impurity profile of ethyl-2-(4-[(5R)-3-[4-(methoxycarboxamidoiminomethyl)-phenyl] -2-oxo-5-oxazolidinylmethyl]-1-piperazinyl) acetate has been determined using liquid chromatography-mass spectrometry. This research is crucial for developing highly pure pharmaceutical compounds and understanding the synthesis process's byproducts (Thomasberger, Engel, & Feige, 1999).

Synthesis of Novel Derivatives : Researchers have developed novel synthesis methods for piperazine derivatives, which are structurally related to the compound . These methods involve cyclo condensation processes and have led to compounds with promising antimicrobial properties (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Material Science Applications

Metal Organic Frameworks (MOFs) : Compounds containing piperazine units have been utilized in the synthesis of metal organic frameworks. These MOFs have unique structural properties, such as ellipsoidal cavities defined by large rings, which could be useful in gas storage, separation technologies, or catalysis (Laduca, Rose, Debord, Haushalter, O'connor, & Zubieta, 1996).